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Butenolides
Butenolides are a class of naturally occurring cyclic ketones characterized by the presence of an α,β-unsaturated ketone structure and a butene backbone. These compounds exhibit diverse biological activities and are found in various plant species, including those from the families Asteraceae, Lamiaceae, and Fabaceae. Due to their structural characteristics, butenolides often possess potent anti-inflammatory, antinociceptive, and antimicrobial properties.
Structurally, these cyclic ketones can be categorized into several subclasses based on functional groups such as hydroxyl, methoxy, or acetoxy groups. Notable examples include oleanolic acid, which is known for its significant hepatoprotective effects, and echinacoside, a well-known constituent of Echinacea purpurea with strong immunostimulatory properties.
In pharmaceutical and cosmetic applications, butenolides are increasingly recognized for their potential as natural bioactive compounds. Their inclusion in formulations can provide beneficial health effects while also offering gentle, skin-friendly solutions. Research into the extraction, purification, and application of these compounds continues to expand our understanding of their full spectrum of benefits.

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Re-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical BiopharmaceuticalsRe-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical Biopharmaceuticals Introduction Chloramphenicol, a classic antibiotic discovered over six decades ago, has historically played a significant role in the treatment of bacterial infections. Despite its decline in popularity due to concerns over toxicity and the rise of alternative antibiotics, recent advancements in chemica...
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Ethoxyquin as an Antioxidant and Preservative in Chemical BiopharmaceuticalsEthoxyquin as an Antioxidant and Preservative in Chemical Biopharmaceuticals Introduction to Ethoxyquin in Biomedicine and Chemistry Ethoxyquin, a versatile compound with the chemical formula C₁₃H₁₂O₃, has garnered significant attention in both chemistry and biomedicine. Its unique properties as an antioxidant and preservative make it invaluable across various industries, including pharmaceutical...